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Compound of Interest

Compound Name: 5-Acetyl Rhein

Cat. No.: B125279

For Researchers, Scientists, and Drug Development Professionals
Introduction

5-Acetyl Rhein, a derivative of the anthraguinone compound Rhein, possesses the molecular
formula C17H1007.[1][2][3][4][5] While research directly focused on 5-Acetyl Rhein is
emerging, the extensive body of work on its parent compound, Rhein, provides a strong
foundation for understanding its potential biological activities and mechanisms of action. This
technical guide summarizes the key findings related to Rhein, offering insights into its effects
on critical cellular signaling pathways implicated in cancer and inflammation, and presents this
information as a proxy for 5-Acetyl Rhein. It is postulated that 5-Acetyl Rhein may exhibit
similar, potentially modulated, activities.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Acetyl Rhein is presented in the table
below.
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Property Value Source
Molecular Formula C17H1007 [L1121[31[4115]
Molecular Weight 326.26 g/mol [L112][31[41[5]
CAS Number 875535-35-6 [1][3][6]

5-(acetyloxy)-4-hydroxy-9,10-
IUPAC Name dioxoanthracene-2-carboxylic [11[3]

acid

5-Acetoxy-4-hydroxy-9,10-
Synonyms dioxo-9,10-dihydroanthracene-  [3][6]

2-carboxylic acid, Monoacerein

Biological Activity and Quantitative Data

The biological activity of Rhein, the parent compound of 5-Acetyl Rhein, has been investigated
across various cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a
measure of the potency of a substance in inhibiting a specific biological or biochemical
function, have been determined in several studies. These values, summarized in the table
below, indicate that Rhein can inhibit the proliferation of various cancer cells.
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. Incubation
Cell Line Cancer Type IC50 (uM) . Source
Time

A549 Lung Cancer 47.3 pg/ml 24 h [1]
Chemoresistant

A549/Taxol 48.6 pg/ml 24 h [1]
Lung Cancer

PC9 Lung Cancer 24.9 pg/ml 24 h [1]
Chemoresistant

PC9/GD 27.4 pug/mi 24 h [1]
Lung Cancer
Renal Cell

A498 ) ~60 uM 48 h [3]
Carcinoma
Renal Cell

786-0 ) ~60 uM 48 h [3]
Carcinoma
Renal Cell

ACHN ) ~60 uM 48 h [3]
Carcinoma

YD-10B Oral Cancer 106.8 pM 24 h [7]

Ca9-22 Oral Cancer 90.96 uM 24 h [7]

HepG-2 Liver Cancer 8.82 £ 0.95 uyM Not Specified [2]

Spca-2 Not Specified 9.01 uM Not Specified [2]

HepG2 Liver Cancer 161.5 uM 24 h [8]

Key Signaling Pathways

Rhein has been shown to exert its biological effects by modulating key signaling pathways that
are often dysregulated in cancer and inflammatory diseases. These include the Mitogen-
Activated Protein Kinase (MAPK)/Nuclear Factor-kappa B (NF-kB) and the Phosphoinositide 3-
kinase (P13K)/Akt pathways.

MAPKI/NF-kB Signaling Pathway
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The MAPK and NF-kB signaling pathways are crucial regulators of cell proliferation, survival,
and inflammation.[9] Rhein has been demonstrated to inhibit these pathways, leading to anti-
tumor and anti-inflammatory effects.[3][4][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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